N-(5-chloro-2-methoxyphenyl)-N'-(2-thienylmethyl)ethanediamide

• IUPAC Name: N'-(5-chloro-2-methoxyphenyl)-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C14H13ClN2O3S/c1-20-12-5-4-9(15)7-11(12)17-14(19)13(18)16-8-10-3-2-6-21-10/h2-7H,8H2,1H3,(H,16,18)(H,17,19)
• InChI Key: DXBLEBGUTPQQHG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C(=O)NCC2=CC=CS2
• Molecular Formula: C14H13ClN2O3S
• Molecular Weight: 324.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-N'-(2-thienylmethyl)ethanediamide, also known as MLN4924, is a small molecule inhibitor that has shown potential in the treatment of cancer. This compound was first synthesized in 2009 and has since been studied extensively for its mechanism of action and potential benefits in cancer therapy.

Mechanism of Action

N-(5-chloro-2-methoxyphenyl)-N'-(2-thienylmethyl)ethanediamide works by inhibiting the activity of NAE, which is responsible for activating the protein NEDD8. NEDD8 is involved in the regulation of the cell cycle and is essential for the proper functioning of the ubiquitin-proteasome system, which is responsible for the degradation of proteins. Inhibition of NAE activity leads to the accumulation of NEDD8-conjugated proteins, which leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
N-(5-chloro-2-methoxyphenyl)-N'-(2-thienylmethyl)ethanediamide has been shown to have several biochemical and physiological effects. Inhibition of NAE activity leads to the accumulation of NEDD8-conjugated proteins, which leads to cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the growth of cancer cells and to have anti-tumor effects in preclinical studies.

Advantages and Limitations for Lab Experiments

The advantages of using N-(5-chloro-2-methoxyphenyl)-N'-(2-thienylmethyl)ethanediamide in lab experiments include its high purity and yield, making it suitable for use in scientific research. This compound has also been extensively studied for its mechanism of action and potential benefits in cancer therapy. The limitations of using N-(5-chloro-2-methoxyphenyl)-N'-(2-thienylmethyl)ethanediamide in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of N-(5-chloro-2-methoxyphenyl)-N'-(2-thienylmethyl)ethanediamide. One potential direction is the development of new formulations and delivery methods to improve its efficacy and safety. Another direction is the study of its potential use in combination with other cancer therapies to improve treatment outcomes. Additionally, further studies are needed to determine the safety and efficacy of N-(5-chloro-2-methoxyphenyl)-N'-(2-thienylmethyl)ethanediamide in humans and to identify potential biomarkers for patient selection.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-N'-(2-thienylmethyl)ethanediamide has been extensively studied for its potential application in cancer therapy. This compound has been shown to inhibit the activity of NEDD8-activating enzyme (NAE), which is involved in the regulation of cell division and growth. Inhibition of NAE activity leads to the accumulation of proteins that are involved in the regulation of the cell cycle, leading to cell cycle arrest and apoptosis in cancer cells.